Technical Monograph: 2-Acetoxy-1-ethoxypropane (CAS 54839-24-6)
Technical Monograph: 2-Acetoxy-1-ethoxypropane (CAS 54839-24-6)
The following technical guide is structured as a high-level monograph for researchers and drug development professionals. It prioritizes mechanistic understanding, experimental rigor, and regulatory context.
Synonyms: 1-Ethoxy-2-propyl acetate; Ethyl Proxitol Acetate; Propylene Glycol Monoethyl Ether Acetate (PGEEA) Chemical Class: P-Series Glycol Ether Esters
Part 1: Executive Technical Summary
2-Acetoxy-1-ethoxypropane (CAS 54839-24-6) represents a critical solvent class in modern chemical engineering and pharmaceutical formulation. As the acetate ester of 1-ethoxy-2-propanol, it belongs to the "P-series" glycol ethers, which were developed to replace the toxic ethylene glycol (E-series) derivatives.
For the drug development scientist, this molecule offers a unique "volatility sweet spot" —evaporating slower than ethyl acetate but faster than DMSO or NMP—making it ideal for controlled film formation in tablet coatings and transdermal patches. Its amphiphilic nature allows it to solubilize both polar active pharmaceutical ingredients (APIs) and non-polar polymer matrices (e.g., PLGA, HPMC).
Key Distinction: It is crucial to distinguish this "alpha-isomer" derivative (secondary alcohol ester) from its "beta-isomer" regioisomer. The alpha-isomer degrades into relatively benign metabolites, whereas beta-isomers of glycol ethers are associated with significant reproductive toxicity.
Part 2: Physicochemical & Mechanistic Profile
Chemical Identity & Properties[1]
| Property | Value | Context for R&D |
| Molecular Formula | C₇H₁₄O₃ | Amphiphilic ether-ester structure |
| Molecular Weight | 146.19 g/mol | Low MW facilitates solvent removal |
| Boiling Point | 158–160 °C | Suitable for high-temperature coating processes |
| Flash Point | ~53 °C (Closed Cup) | Flammable; requires Class I Div 2 handling |
| Density | 0.94 g/cm³ | Lighter than water; phase separation possible |
| Solubility (Water) | ~9.5 g/100 mL | Partially miscible; creates emulsions at high conc.[1][2] |
| Vapor Pressure | ~1.7 mmHg (20°C) | Low volatility reduces "skinning" in film casting |
Structural Isomerism & Safety
The commercial synthesis of propylene glycol ethers yields two isomers. CAS 54839-24-6 specifically denotes the ester of the major (alpha) isomer.
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Alpha-isomer (Safe): 1-ethoxy-2-propyl acetate.[2][3][4] The ether linkage is on the primary carbon; the acetate is on the secondary carbon.
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Beta-isomer (Impurity): 2-ethoxy-1-propyl acetate. The ether is on the secondary carbon.
Mechanistic Insight: The safety profile is dictated by the steric hindrance of the ether linkage during metabolic oxidation.
Figure 1: Isomeric distribution and metabolic fate. The alpha-isomer (CAS 54839-24-6) hydrolyzes to a safe secondary alcohol, whereas the beta-isomer yields a primary alcohol capable of oxidation to toxic alkoxy acids.
Part 3: Synthesis & Manufacturing
The industrial synthesis utilizes a direct esterification pathway. For high-purity pharmaceutical grades, a solid acid catalyst (e.g., Amberlyst) is preferred over sulfuric acid to prevent corrosion and sulfur contamination.
Reaction Pathway[4][5]
Figure 2: Industrial synthesis via acid-catalyzed esterification. Continuous water removal is critical to drive equilibrium toward the ester.
Part 4: Applications in Drug Development
Solvent Casting & Film Coating
In the formulation of Amorphous Solid Dispersions (ASDs) or enteric tablet coatings, solvent evaporation rate is critical.
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Problem: Fast solvents (Acetone) cause "orange peel" defects due to rapid skinning. Slow solvents (DMSO) require high heat to remove, degrading heat-sensitive APIs.
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Solution: 2-Acetoxy-1-ethoxypropane provides a moderate evaporation rate (Evaporation Rate ~0.4 vs. n-Butyl Acetate=1.0). This allows polymer chains (e.g., HPMC, Eudragit) to relax and align during drying, forming a defect-free barrier.
Green Chemistry Substitution
It serves as a direct drop-in replacement for:
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Ethoxyethyl Acetate (EEA): A Class 2 solvent (ICH Q3C) with known teratogenicity.
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Cyclohexanone: Often used in electronics/polymers but has a harsh regulatory profile.
Part 5: Experimental Protocols
Protocol A: GC-FID Purity Analysis
Purpose: To quantify the alpha-isomer and detect trace beta-isomer or unreacted alcohol.
System Configuration:
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Instrument: Agilent 7890 GC or equivalent with FID.
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Column: DB-WAX or HP-INNOWax (30 m x 0.32 mm x 0.25 µm). Polar phase is required to separate isomers.
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Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).
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Inlet: Split/Splitless (Split ratio 50:1), Temp: 250°C.
Temperature Program:
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Initial: 50°C (Hold 2 min).
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Ramp 1: 10°C/min to 200°C.
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Final: 200°C (Hold 5 min).
Self-Validating Logic:
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Retention Time Check: The alcohol precursor (1-ethoxy-2-propanol) will elute significantly earlier than the ester due to hydrogen bonding with the wax phase.
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Impurity Flag: Any peak eluting immediately after the main ester peak should be investigated as the beta-isomer.
Protocol B: Residual Solvent Analysis (Headspace GC)
Purpose: Determining residual levels in final drug product (Limit typically < 5000 ppm if treated as Class 3).
Sample Preparation:
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Weigh 100 mg of drug product into a 20 mL headspace vial.
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Add 5.0 mL of DMAc (Dimethylacetamide) or DMSO as diluent.
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Seal and crimp.
Headspace Parameters:
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Incubation: 80°C for 20 mins.
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Syringe Temp: 100°C.
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Injection Vol: 1.0 mL.
Analysis: Use the same GC-FID parameters as Protocol A, or a G43 (USP) column (6% cyanopropylphenyl) for better solvent separation.
Part 6: Safety & Toxicology[4]
Metabolic Pathway
The primary safety advantage of CAS 54839-24-6 lies in its hydrolysis.
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Ingestion/Inhalation: Rapid absorption into the bloodstream.
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Hydrolysis: Carboxylesterases cleave the acetate group.
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Product: 1-ethoxy-2-propanol + Acetic Acid.[2]
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Excretion: The secondary alcohol is conjugated (glucuronidation) and excreted. Unlike primary alcohols (e.g., 2-methoxyethanol), it is not oxidized to an alkoxyacetic acid (the metabolite responsible for testicular atrophy and teratogenicity in E-series ethers).
Handling Precautions
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Flammability: Flash point is 53°C. Ground all equipment to prevent static discharge.
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Inhalation: High vapor concentrations can cause central nervous system (CNS) depression (dizziness, drowsiness). Use in a fume hood.
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Skin: Defatting agent. Wear nitrile gloves (Breakthrough time > 4 hours).
References
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National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 171378, 1-Ethoxypropan-2-yl acetate. Retrieved from [Link]
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European Chemicals Agency (ECHA). Registration Dossier: 2-ethoxy-1-methylethyl acetate (CAS 54839-24-6). Retrieved from [Link]
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International Council for Harmonisation (ICH). ICH Guideline Q3C (R8) on Impurities: Guideline for Residual Solvents. (Applicable for classification logic of glycol ethers). Retrieved from [Link]
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Occupational Safety and Health Administration (OSHA). Method 53: Propylene Glycol Monomethyl Ethers/Acetates. (Analytical standard for P-series ethers). Retrieved from [Link]
- Boatman, R. J., & Knaak, J. B. (2001).Ethers of Propylene Glycol and Dipropylene Glycol. In Patty's Toxicology. (Definitive text on metabolic differences between alpha and beta isomers).
